Cas no 1798491-76-5 (1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one
• CAS No: 1798491-76-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5375191
• Update Time: 2025-06-03

1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C24H28N2O5/c1-15-4-5-19(10-16(15)2)26-14-18(12-22(26)27)24(29)25-8-6-20(7-9-25)31-21-11-17(3)30-23(28)13-21/h4-5,10-11,13,18,20H,6-9,12,14H2,1-3H3
• InChI Key： CEYVDRIXWZCYNG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)CC(C(N2CCC(OC3=CC(=O)OC(C)=C3)CC2)=O)CC1=O

Additional information on 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one

Recent Advances in the Study of 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one (CAS: 1798491-76-5)

The compound 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one (CAS: 1798491-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research has been the investigation of this compound's role as a modulator of kinase activity. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary data suggest that 1798491-76-5 exhibits selective inhibition against certain kinase targets, which could pave the way for its use in targeted therapies. The compound's ability to bind to the ATP-binding site of kinases with high affinity has been demonstrated through crystallographic studies, providing valuable insights into its molecular interactions.

In addition to its kinase-modulating properties, recent studies have explored the compound's potential in neurodegenerative diseases. The neuroprotective effects of 1798491-76-5 have been observed in vitro and in vivo models, where it was shown to reduce oxidative stress and inflammation, two key contributors to neurodegeneration. These findings highlight the compound's versatility and its potential applicability across a broad spectrum of diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that 1798491-76-5 has favorable bioavailability and stability, with a half-life that supports once-daily dosing in clinical settings. These properties are crucial for its transition from preclinical to clinical development, and further optimization is underway to enhance its therapeutic index.

Despite these promising findings, challenges remain in the development of 1798491-76-5 as a therapeutic agent. Issues such as potential off-target effects and the need for improved selectivity are areas of active research. Ongoing studies are employing advanced techniques such as structure-activity relationship (SAR) analysis and computational modeling to address these challenges and refine the compound's properties.

In conclusion, the compound 1-(3,4-dimethylphenyl)-4-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one (CAS: 1798491-76-5) represents a promising candidate for further drug development. Its unique structural and functional characteristics, coupled with its demonstrated efficacy in preclinical models, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological profile and advancing it through clinical trials to fully realize its therapeutic potential.